Cas no 114391-97-8 (Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-)
114391-97-8 structure
Product Name:Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-
CAS No:114391-97-8
MF:C22H20N6O
MW:384.43380355835
CID:145717
PubChem ID:44152667
Update Time:2025-04-19
Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-
- (2E,6E)-2,6-bis[(4-azidophenyl)methylidene]-4-ethylcyclohexan-1-one
- BAC-E
- 2,6-Bis(4-azidobenzylidene)-4-ethylcyclohexanone
- LogP
- KIAA1149
- Beta-secretase 1
- aspartylprotease 2
- APP beta-secretase
- ANTI-BACE (S498) antibody produced in rabbit
- Anti-BACE1 (AB2) antibody produced in rabbit
- ANTI-PHOSPHO-BACE(S498) antibody produced in rabbit
- Cyclohexanone, 2,6-bis((4-azidophenyl)methylene)-4-ethyl-
- SCHEMBL17079841
- 114391-97-8
-
- Inchi: 1S/C22H20N6O/c1-2-15-11-18(13-16-3-7-20(8-4-16)25-27-23)22(29)19(12-15)14-17-5-9-21(10-6-17)26-28-24/h3-10,13-15H,2,11-12H2,1H3/b18-13+,19-14+
- InChI Key: FGTHNRJXIKCBGC-JIBZRZDWSA-N
- SMILES: O=C1/C(=C/C2C=CC(=CC=2)N=[N+]=[N-])/CC(CC)C/C/1=C\C1C=CC(=CC=1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 384.1701
- Monoisotopic Mass: 384.17
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8A^2
- XLogP3: 7.7
Experimental Properties
- PSA: 114.59
Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl- Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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